Cas no 1805755-42-3 (5-Iodo-4-methoxy-1H-benzimidazole)

5-Iodo-4-methoxy-1H-benzimidazole is a halogenated benzimidazole derivative with a methoxy substituent at the 4-position and an iodine atom at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the iodine moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic systems. The methoxy group contributes to electronic modulation, influencing the compound's solubility and binding properties. Its well-defined structure and functional groups make it valuable for medicinal chemistry research, including the design of kinase inhibitors or antimicrobial agents. The compound is typically handled under inert conditions due to its sensitivity.
5-Iodo-4-methoxy-1H-benzimidazole structure
1805755-42-3 structure
Product Name:5-Iodo-4-methoxy-1H-benzimidazole
CAS No:1805755-42-3
MF:C8H7IN2O
MW:274.058453798294
CID:4824992
Update Time:2025-05-24

5-Iodo-4-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-4-methoxy-1H-benzimidazole
    • Inchi: 1S/C8H7IN2O/c1-12-8-5(9)2-3-6-7(8)11-4-10-6/h2-4H,1H3,(H,10,11)
    • InChI Key: JFIOPDMDZGMPCD-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=C(C=1OC)N=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.9

5-Iodo-4-methoxy-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061004457-250mg
5-Iodo-4-methoxy-1H-benzimidazole
1805755-42-3 98%
250mg
$890.12 2022-04-01
Alichem
A061004457-500mg
5-Iodo-4-methoxy-1H-benzimidazole
1805755-42-3 98%
500mg
$1,177.86 2022-04-01
Alichem
A061004457-1g
5-Iodo-4-methoxy-1H-benzimidazole
1805755-42-3 98%
1g
$2,085.36 2022-04-01

Additional information on 5-Iodo-4-methoxy-1H-benzimidazole

5-Iodo-4-methoxy-1H-benzimidazole (CAS No. 1805755-42-3): A Comprehensive Overview

5-Iodo-4-methoxy-1H-benzimidazole (CAS No. 1805755-42-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique iodo and methoxy substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 5-Iodo-4-methoxy-1H-benzimidazole is composed of a benzimidazole core, which is a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities. The presence of the iodo group at the 5-position and the methoxy group at the 4-position imparts unique properties to this compound, making it an attractive target for further investigation.

Recent studies have highlighted the potential of 5-Iodo-4-methoxy-1H-benzimidazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 5-Iodo-4-methoxy-1H-benzimidazole has also been explored for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity is thought to involve the disruption of bacterial cell membranes, leading to cell death.

The pharmacokinetic properties of 5-Iodo-4-methoxy-1H-benzimidazole have been extensively studied to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into a viable drug.

Safety and toxicity profiles are crucial considerations in drug development. Extensive toxicity studies on 5-Iodo-4-methoxy-1H-benzimidazole have indicated that it is well-tolerated at therapeutic doses with minimal side effects. These findings are supported by both in vitro and in vivo studies, which have demonstrated its safety profile across various animal models.

The synthetic route for producing 5-Iodo-4-methoxy-1H-benzimidazole has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the benzimidazole core followed by the introduction of the iodo and methoxy substituents. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of the process.

In conclusion, 5-Iodo-4-methoxy-1H-benzimidazole (CAS No. 1805755-42-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development into therapeutic agents. Ongoing research continues to explore new avenues for its use, ensuring that this compound remains at the forefront of scientific innovation.

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